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Compound of Interest

Compound Name: (S)-ZINC-3573

Cat. No.: B10814342

Technical Support Center: (S)-ZINC-3573

This guide provides researchers, scientists, and drug development professionals with essential
information for the quality control (QC) and purity assessment of (S)-ZINC-3573.

Section 1: Compound Information and Handling
FAQs

This section covers fundamental information about (S)-ZINC-3573, including its identity,
storage, and handling.

Q1: What is (S)-ZINC-3573 and what is its primary application?

(S)-ZINC-3573 is the inactive enantiomer of (R)-ZINC-3573.[1] Its primary use in research is as
a negative control probe alongside its active counterpart, (R)-ZINC-3573, which is a selective
agonist for the Mas-related G protein-coupled receptor X2 (MRGPRX2).[2][3][4] Using this
enantiomeric pair allows researchers to differentiate specific receptor-mediated effects from
non-specific activities in experiments.[1][4] (S)-ZINC-3573 shows no significant activity at the
MRGPRX2 receptor at concentrations below 100 pM.[1][3]

Q2: What are the key chemical properties of (S)-ZINC-35737

Summarized below are the essential chemical identifiers and properties for (S)-ZINC-3573.
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Property Value Reference
Molecular Formula CisH21Ns [2]
Molecular Weight 307.39 g/mol [2]

CAS Number 2095596-11-3 [2]
Appearance White to beige powder [2]

Purity Specification >98% (by HPLC) [2][3]

Q3: How should (S)-ZINC-3573 be stored?

Proper storage is critical to maintain the compound's integrity. Storage conditions can vary

slightly by supplier, but general guidelines are provided below.

Condition Duration Recommendation
Store at -20°C, protected from
Powder (Long-term) Months to years )
light.[4]
Powder (Short-term) Days to weeks Store at 2-8°C.[2][4]
) Store in a suitable solvent at
Stock Solution Up to 6 months
-80°C.[1]
) Store in a suitable solvent at
Stock Solution Up to 1 month

-20°C.[1]

Q4: What are the recommended solvents for preparing stock solutions?

(S)-ZINC-3573 has specific solubility characteristics.

o DMSO: Soluble at approximately 5 mg/mL, though gentle warming may be required to

achieve a clear solution.[2]

e Aqueous Buffers: The compound is generally poorly soluble in aqueous solutions. For cell-

based assays, it is common to first dissolve the compound in DMSO at a high concentration
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and then perform serial dilutions in the appropriate aqueous media. Ensure the final DMSO
concentration is low enough to not affect the experimental system (typically <0.5%).

Section 2: Quality Control Workflow and
Methodologies

A systematic approach to QC ensures the reliability of experimental results. This section
outlines a standard workflow and detailed protocols for key analytical techniques.

The following diagram illustrates a typical workflow for the quality assessment of a newly
received or synthesized batch of (S)-ZINC-3573.
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Multiple Peaks Observed
in HPLC Chromatogram

Are the peaks sharp or broad?

(Sharp, well-defined peaks) Groad or tailing peaks)

) Potential method issue:
r

- Column overload
- Inappropriate mobile phase
- Contamination

Likely chemical impurities o
degradation products.

:

Inject a blank (solvent).

Confirm identity of peaks
with LC-MS. Are peaks still present?

No (Peaks from sample)

Reduce sample concentration. Flush system and column.
Prepare fresh mobile phase. Consider a different column.

Yes (System contamination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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